Cas no 649554-93-8 (4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1))

4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1) structure
649554-93-8 structure
Product Name:4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)
CAS No:649554-93-8
MF:C36H53N4O3P
MW:620.804790258408
CID:411397
PubChem ID:71377892
Update Time:2025-04-19

4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)
    • 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium,octyl-dioxido-oxo-λ<sup>5</sup>-phosphane
    • 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium;octyl-dioxido-oxo-lambda5-phosphane
    • 649554-93-8
    • DTXSID70800519
    • Inchi: 1S/2C14H18N2.C8H19O3P/c2*1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14;1-2-3-4-5-6-7-8-12(9,10)11/h2*5-12H,3-4H2,1-2H3;2-8H2,1H3,(H2,9,10,11)/q2*+2;/p-2
    • InChI Key: SCDHHZDHYZWOHE-UHFFFAOYSA-L
    • SMILES: P(CCCCCCCC)(=O)([O-])[O-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC.[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC

Computed Properties

  • Exact Mass: 620.38589
  • Monoisotopic Mass: 620.38552856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 12
  • Complexity: 297
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.7Ų

Experimental Properties

  • PSA: 78.71
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